![molecular formula C22H22N6O B2643482 N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 946216-61-1](/img/structure/B2643482.png)
N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C22H22N6O and its molecular weight is 386.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, due to its complex structure, has been involved in studies focused on the synthesis and characterization of novel compounds. For instance, research on thioxopyrimidine in heterocyclic synthesis highlighted the synthesis of novel derivatives incorporating pyrimidine moieties, suggesting a broad interest in pyrimidine-based compounds for various applications, including potential medicinal chemistry explorations (Ho & Suen, 2013).
Antimicrobial Applications
Studies on pyrimidine derivatives have demonstrated their potential in antimicrobial applications. For example, the synthesis and evaluation of new antimicrobial additives based on pyrimidine derivative incorporated into polyurethane varnish and printing ink paste have shown significant antimicrobial effects (El‐Wahab et al., 2015). This suggests that compounds with a pyrazolo[3,4-d]pyrimidin-4-amine structure could be explored for their antimicrobial properties, especially when incorporated into materials or coatings.
Antitumor and Antibacterial Activities
Another area of research interest is the compound's potential in antitumor and antibacterial activities. Synthesis and biological evaluation of pyrazole derivatives have identified pharmacophore sites for antitumor, antifungal, and antibacterial activities, indicating the compound's relevance in developing new therapeutic agents (Titi et al., 2020). The investigation into derivatives and their interaction with biological targets highlights the versatility of pyrazolo[3,4-d]pyrimidin-4-amine structures in drug development.
Enzyme Inhibition for Disease Treatment
Further, research into kinase inhibitors has discovered novel GPR39 agonists, illustrating the compound's utility in modulating G protein–coupled receptor activities, potentially opening new avenues for treating diseases through enzyme inhibition or receptor modulation (Sato et al., 2016).
Properties
IUPAC Name |
N-(3-methylphenyl)-6-morpholin-4-yl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O/c1-16-6-5-7-17(14-16)24-20-19-15-23-28(18-8-3-2-4-9-18)21(19)26-22(25-20)27-10-12-29-13-11-27/h2-9,14-15H,10-13H2,1H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFIYXQNLTULKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=C3C=NN(C3=NC(=N2)N4CCOCC4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.